5-[(4-fluorophenyl)methyl]-N,N-dimethyl-1H-1,2,3,4-tetrazole-1-carboxamide
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Overview
Description
LY2077855 is an inhibitor of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase for modulation of cannabinoid receptors.
Scientific Research Applications
Synthesis and Biological Activity
- Synthesis and Crystal Structure : The compound 5-[(4-fluorophenyl)methyl]-N,N-dimethyl-1H-1,2,3,4-tetrazole-1-carboxamide has been synthesized and its crystal structure determined. This synthesis involved condensation and cyclisation reactions leading to the formation of the compound (Ju Liu et al., 2016).
- Anticancer Properties : The compound exhibits significant inhibition of the proliferation of some cancer cell lines, indicating its potential as an anticancer agent (Ju Liu et al., 2016).
Chemical Characterization and Potential Applications
- Molecular Docking Studies : The compound and its derivatives have been subjected to molecular docking studies. These studies are crucial for understanding the compound's interaction with biological molecules, which is essential in drug design (Sailaja Rani Talupur et al., 2021).
- Cytotoxic Activity : Carboxamide derivatives of this compound have shown potent cytotoxicity against certain cancer cell lines. This suggests its potential use in developing cancer therapeutics (L. Deady et al., 2005).
Dynamic Studies and Structural Analysis
- Dynamic NMR Studies : Dynamic 1H-NMR studies of related compounds have provided insights into the high barrier to rotation about certain bonds in the compound, which is significant for understanding its chemical behavior (Fahimeh Movahedifar et al., 2017).
- X-ray Structural Analysis : X-ray structure analysis of related compounds has given insight into the planar orientation of certain groups within the molecule, contributing to the understanding of its chemical properties and potential reactivity (Fahimeh Movahedifar et al., 2017).
properties
Product Name |
5-[(4-fluorophenyl)methyl]-N,N-dimethyl-1H-1,2,3,4-tetrazole-1-carboxamide |
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Molecular Formula |
C11H12FN5O |
Molecular Weight |
249.24 g/mol |
IUPAC Name |
5-[(4-fluorophenyl)methyl]-N,N-dimethyl-1H-1,2,3,4-tetrazole-1-carboxamide |
InChI |
InChI=1S/C11H12FN5O/c1-16(2)11(18)17-10(13-14-15-17)7-8-3-5-9(12)6-4-8/h3-6H,7H2,1-2H3 |
InChI Key |
CKOZVEHVVHCMGD-UHFFFAOYSA-N |
SMILES |
O=C(N1N=NN=C1CC2=CC=C(F)C=C2)N(C)C |
Canonical SMILES |
CN(C)C(=O)N1C(=NN=N1)CC2=CC=C(C=C2)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
LY2077855; LY 2077855; LY-2077855. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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